Cas no 1507059-61-1 (N-methyl-N-(3-methyl-1,2-oxazol-5-yl)methylhydroxylamine)

• Product Name: N-methyl-N-(3-methyl-1,2-oxazol-5-yl)methylhydroxylamine
• CAS No: 1507059-61-1
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 5964791
• PubChem ID: 82594362
• Update Time: 2025-05-28

N-methyl-N-(3-methyl-1,2-oxazol-5-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(3-methyl-1,2-oxazol-5-yl)methylhydroxylamine
• 1507059-61-1
• EN300-1789465
• N-methyl-N-[(3-methyl-1,2-oxazol-5-yl)methyl]hydroxylamine

• Inchi： 1S/C6H10N2O2/c1-5-3-6(10-7-5)4-8(2)9/h3,9H,4H2,1-2H3
• InChI Key： VBAURBYMEAJGJV-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)CN(C)O

Computed Properties

• Exact Mass: 142.074227566g/mol
• Monoisotopic Mass: 142.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 49.5Ų

Additional information on N-methyl-N-(3-methyl-1,2-oxazol-5-yl)methylhydroxylamine

Comprehensive Overview of N-methyl-N-(3-methyl-1,2-oxazol-5-yl)methylhydroxylamine (CAS 1507059-61-1)

N-methyl-N-(3-methyl-1,2-oxazol-5-yl)methylhydroxylamine (CAS 1507059-61-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a 1,2-oxazole ring, a heterocyclic moiety known for its versatility in drug design. Researchers are particularly interested in its potential as a bioactive scaffold, given the increasing demand for novel molecules in targeted therapy and precision agriculture.

The methylhydroxylamine functional group in this compound is a critical feature, enabling it to participate in nucleophilic reactions and serve as a building block for more complex structures. Recent studies highlight its role in developing enzyme inhibitors, a hot topic in cancer research and antimicrobial drug discovery. With the rise of AI-driven molecular design, compounds like CAS 1507059-61-1 are being explored for their structure-activity relationships (SAR) using computational models.

In the context of green chemistry, this compound aligns with the growing trend of sustainable synthesis. Its moderate reactivity and stability make it a candidate for catalyzed reactions, reducing the need for hazardous reagents. This is particularly relevant as industries shift toward eco-friendly manufacturing processes, a frequently searched topic among chemists and environmental scientists.

Another area of interest is its potential application in crop protection. The 3-methyl-1,2-oxazole moiety is structurally similar to certain natural plant defense compounds, sparking investigations into its use as a biopesticide. Given the global focus on food security and reduced chemical residues, this aspect resonates strongly with current agricultural trends.

From a commercial perspective, CAS 1507059-61-1 is often discussed in forums related to custom synthesis and high-value intermediates. Suppliers and researchers frequently search for purity standards, scalability, and regulatory compliance data, underscoring the need for transparent technical documentation. The compound’s patent landscape is also a point of discussion, as intellectual property rights play a pivotal role in its marketability.

In summary, N-methyl-N-(3-methyl-1,2-oxazol-5-yl)methylhydroxylamine represents a multifaceted tool for modern chemistry. Its relevance spans drug development, sustainable practices, and agricultural innovation, making it a compound worth monitoring in both academic and industrial settings. As research progresses, its applications are likely to expand, further solidifying its position in the fine chemicals sector.